Cas no 53816-99-2 (Benzene,1,5-dimethyl-2,4-bis(1-phenylethyl)-)

Benzene,1,5-dimethyl-2,4-bis(1-phenylethyl)- structure
53816-99-2 structure
Product Name:Benzene,1,5-dimethyl-2,4-bis(1-phenylethyl)-
CAS No:53816-99-2
MF:C24H26
MW:314.463246822357
CID:376655
PubChem ID:103842
Update Time:2025-04-19

Benzene,1,5-dimethyl-2,4-bis(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,5-dimethyl-2,4-bis(1-phenylethyl)-
    • 1,5-dimethyl-2,4-bis(1-phenylethyl)benzene
    • 4,6-bis(1-phenylethyl)-m-xylene
    • DTXSID10968602
    • EINECS 258-798-3
    • 1,1'-[(4,6-Dimethyl-1,3-phenylene)di(ethane-1,1-diyl)]dibenzene
    • NS00056880
    • 53816-99-2
    • Inchi: 1S/C24H26/c1-17-15-18(2)24(20(4)22-13-9-6-10-14-22)16-23(17)19(3)21-11-7-5-8-12-21/h5-16,19-20H,1-4H3
    • InChI Key: MQXKSESRXIZXFR-UHFFFAOYSA-N
    • SMILES: C1(C(C)=CC(C)=C(C=1)C(C)C1C=CC=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 314.20358
  • Monoisotopic Mass: 314.203
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 326
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.997
  • Boiling Point: 424.4°Cat760mmHg
  • Flash Point: 208.7°C
  • Refractive Index: 1.572
  • PSA: 0
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